N-{[(5-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(5-methylpyridin-2-yl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C12H11N3O2S/c1-8-4-5-10(13-7-8)14-12(18)15-11(16)9-3-2-6-17-9/h2-7H,1H3,(H2,13,14,15,16,18)
• InChI Key: AMPNOTFJOPBISS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=S)NC(=O)C2=CC=CO2
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol

Description

N-{[(5-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a key component of the signaling pathway of cytokine receptors, and its inhibition has potential therapeutic applications in various autoimmune diseases and transplant rejection.

Scientific Research Applications

Antiprotozoal Agents

Research has explored derivatives of N-{[(5-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide for their potent antiprotozoal activity. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized from related compounds, showing strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential as therapeutic agents against protozoal infections (Ismail et al., 2004).

Chemical Synthesis and Reactivity

The chemistry of pyridine and its derivatives is a vast field with applications in pharmaceuticals and materials science. A significant focus has been on the synthesis and reactivity of compounds featuring the pyridine moiety, including this compound derivatives. These compounds are essential for the development of new materials and drugs, leveraging their structural characteristics for various chemical transformations (Becher, 1975).

Heterocyclic Chemistry

The field of heterocyclic chemistry has also seen the application of this compound derivatives in synthesizing new compounds with potential biological activities. Studies have focused on the synthesis and functionalization of heterocyclic systems, such as thienopyridines and benzothiazoles, which are crucial for developing novel pharmaceuticals and agrochemicals (Aleksandrov et al., 2017).

Polyamide Synthesis

This compound derivatives have been utilized in the synthesis of polyamides containing pyrrole and imidazole amino acids. These polyamides have shown high affinity and specificity for DNA, comparable to naturally occurring DNA binding proteins. This research area is particularly relevant for developing new therapeutic strategies targeting genetic diseases and cancer by regulating gene expression (Wurtz et al., 2001).

Safety and Hazards

As for the safety and hazards of “N-{[(5-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide”, Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, it’s crucial to handle this compound with care and use appropriate safety measures.